![molecular formula C14H10N4O2 B1516054 4-{[6-(1H-Pyrazol-1-YL)-4-pyrimidinyl]oxy}benzaldehyde CAS No. 1015846-03-3](/img/structure/B1516054.png)
4-{[6-(1H-Pyrazol-1-YL)-4-pyrimidinyl]oxy}benzaldehyde
Overview
Description
“4-{[6-(1H-Pyrazol-1-YL)-4-pyrimidinyl]oxy}benzaldehyde” is a unique chemical provided by Sigma-Aldrich to early discovery researchers . It has a molecular weight of 266.25 and its SMILES string is O=Cc1ccc(Oc2cc(ncn2)-n3cccn3)cc1 .
Molecular Structure Analysis
The molecular structure of “4-{[6-(1H-Pyrazol-1-YL)-4-pyrimidinyl]oxy}benzaldehyde” can be represented by the SMILES string O=Cc1ccc(Oc2cc(ncn2)-n3cccn3)cc1 . This indicates that the compound contains a benzaldehyde group attached to a pyrazole and pyrimidine group via an ether linkage.Physical And Chemical Properties Analysis
The physical and chemical properties of “4-{[6-(1H-Pyrazol-1-YL)-4-pyrimidinyl]oxy}benzaldehyde” include a molecular weight of 266.25 . More detailed properties are not available in the retrieved information.Scientific Research Applications
Early Discovery Research
This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals . It’s used in the early stages of research to explore its potential applications .
Antileishmanial Structures
A study has shown that derivatives of this compound have an active profile against Leishmania infantum and Leishmania amazonensis . The profile of these compounds was similar to that of pentamidine, but with lower cytotoxicity . This suggests potential use in the treatment of leishmaniasis, a neglected disease responsible for about 56,000 deaths every year .
Phosphodiesterase (PDE) Inhibition
A novel series of compounds derived from this compound has been prepared and evaluated for phosphodiesterase (PDE) inhibition . This suggests potential use in the treatment of diseases related to PDE, such as cardiovascular diseases, neurodegenerative diseases, and more .
Anticancer Kinase Inhibitors
The pyrazole scaffold, which is a part of this compound, features in many drugs, including anticancer kinase inhibitors such as crizotinib, erdafitinib, encorafenib, and pralsetinib . This suggests potential use in the treatment of cancer .
Safety and Hazards
Mechanism of Action
Based on its structural features, it belongs to a class of compounds known as pyrimidine derivatives . Pyrimidine derivatives have been studied for their potential as ligands in the synthesis of transition metal coordination compounds . The pyrimidine ring in these compounds can undergo nucleophilic substitution and cross-coupling reactions more readily than the pyridine ring, providing more flexible modification of the ligand framework while maintaining the tridentate mode of ligand coordination .
It’s also worth noting that compounds with similar structures, such as pyrazolines and their derivatives, have been reported to exhibit various biological and pharmacological activities, including antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities .
properties
IUPAC Name |
4-(6-pyrazol-1-ylpyrimidin-4-yl)oxybenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N4O2/c19-9-11-2-4-12(5-3-11)20-14-8-13(15-10-16-14)18-7-1-6-17-18/h1-10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBGLNODRVAPPED-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C2=CC(=NC=N2)OC3=CC=C(C=C3)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40651055 | |
Record name | 4-{[6-(1H-Pyrazol-1-yl)pyrimidin-4-yl]oxy}benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40651055 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((6-(1H-Pyrazol-1-yl)pyrimidin-4-yl)oxy)benzaldehyde | |
CAS RN |
1015846-03-3 | |
Record name | 4-[[6-(1H-Pyrazol-1-yl)-4-pyrimidinyl]oxy]benzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1015846-03-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-{[6-(1H-Pyrazol-1-yl)pyrimidin-4-yl]oxy}benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40651055 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.